Cas no 67159-88-0 (6-Bromo-1,1-dimethylindane)

6-Bromo-1,1-dimethylindane is a brominated indane derivative characterized by its stable, sterically hindered structure. The presence of bromine at the 6-position enhances its reactivity in cross-coupling and substitution reactions, making it a valuable intermediate in organic synthesis. The two methyl groups at the 1-position provide steric protection, improving stability and selectivity in further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where its rigid indane framework serves as a scaffold for bioactive molecule development. Its high purity and well-defined structure ensure consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.
6-Bromo-1,1-dimethylindane structure
6-Bromo-1,1-dimethylindane structure
Product Name:6-Bromo-1,1-dimethylindane
CAS No:67159-88-0
MF:C11H13Br
MW:225.124922513962
MDL:MFCD26403409
CID:2125355
PubChem ID:12441785
Update Time:2025-05-28

6-Bromo-1,1-dimethylindane Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-1,1-dimethyl-2,3-dihydro-1H-indene
    • 5-bromo-3,3-dimethyl-1,2-dihydroindene
    • 6-Bromo-1,1-dimethylindane
    • 1H-Indene, 6-bromo-2,3-dihydro-1,1-dimethyl-
    • 1H-Indene,6-bromo-2,3-dihydro-1,1-dimethyl-
    • 6-bromo-1,1-dimethyl-indan
    • XTSAEIQNMRIQAS-UHFFFAOYSA-N
    • SY046164
    • 6-bromo-1,1-dimethylindan
    • CS-12309
    • DTXSID70498415
    • MFCD26403409
    • AC2121
    • 6-BROMO-1,1-DIMETHYL-2,3-DIHYDROINDENE
    • 67159-88-0
    • AKOS023786766
    • SCHEMBL1706762
    • DA-03749
    • MDL: MFCD26403409
    • Inchi: 1S/C11H13Br/c1-11(2)6-5-8-3-4-9(12)7-10(8)11/h3-4,7H,5-6H2,1-2H3
    • InChI Key: XTSAEIQNMRIQAS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2CCC(C)(C)C=2C=1

Computed Properties

  • Exact Mass: 224.02006g/mol
  • Monoisotopic Mass: 224.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4.3

6-Bromo-1,1-dimethylindane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB527068-250 mg
6-Bromo-1,1-dimethylindane; .
67159-88-0
250MG
€165.50 2022-08-31
abcr
AB527068-1 g
6-Bromo-1,1-dimethylindane; .
67159-88-0
1g
€323.00 2022-08-31
abcr
AB527068-5 g
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5g
€795.50 2022-08-31
eNovation Chemicals LLC
D696019-0.25g
6-Bromo-1,1-dimethylindane
67159-88-0 95%
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$100 2024-07-20
eNovation Chemicals LLC
D696019-1g
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67159-88-0 95%
1g
$195 2024-07-20
eNovation Chemicals LLC
D696019-5g
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$540 2024-07-20
eNovation Chemicals LLC
Y1046924-250mg
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$775 2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y07745-250mg
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¥949.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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